Cas no 1361761-28-5 (Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate)

• Product Name: Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate
• CAS No: 1361761-28-5
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4922967
• Update Time: 2025-11-01

Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate

• Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)11-3-2-10(12(16)17-11)7-4-8(14)6-9(15)5-7/h2-6H,1H3
• InChI Key： YUNFWSBGJAWRPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=NC(C(=O)OC)=CC=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate

Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate: A Comprehensive Overview

Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate, also known by its CAS number 1361761-28-5, is a compound of significant interest in the fields of organic chemistry and agricultural science. This compound belongs to the class of picolinic acid derivatives, which have been extensively studied for their potential applications in pest control and plant protection. The structure of this compound is characterized by a picolinic acid backbone with specific substituents that confer unique chemical properties and biological activities.

The chemical structure of Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate includes a methyl group attached to the nitrogen atom of the pyridine ring. The presence of a fluorine atom at the 6-position and two chlorine atoms at the 3 and 5 positions of the phenyl ring introduces significant electronic effects, which influence its reactivity and bioavailability. These substituents not only enhance the stability of the molecule but also play a crucial role in its interaction with biological systems.

Recent studies have highlighted the importance of Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate as a potential active ingredient in agricultural formulations. Its ability to target specific pest species while minimizing environmental impact has made it a subject of interest for sustainable pest management strategies. Researchers have explored its mechanism of action, which involves interference with essential biochemical pathways in target organisms.

The synthesis of Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate typically involves multi-step organic reactions, including nucleophilic substitutions and Friedel-Crafts acylation. The optimization of these reactions has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality and consistency of the final product.

In terms of application, Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate has shown promise as a component in integrated pest management (IPM) systems. Its selectivity towards certain pest species reduces the risk of harming non-target organisms, making it an eco-friendly alternative to traditional pesticides. Field trials have demonstrated its efficacy in controlling key agricultural pests without adverse effects on crop health.

The stability and bioavailability of Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate are critical factors influencing its performance in real-world applications. Studies have shown that its chemical stability under various environmental conditions ensures prolonged activity in agricultural settings. Additionally, its ability to penetrate plant tissues efficiently enhances its effectiveness as a protective agent against pests and diseases.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate. Quantum mechanical models have been used to predict its binding affinity with target proteins, aiding in the design of more effective formulations. These computational tools are also instrumental in identifying potential modifications to improve its pharmacokinetic properties.

In conclusion, Methyl 5-(3,5-dichlorophenyl)-6-fluoropicolinate represents a significant advancement in the development of sustainable agricultural chemicals. Its unique chemical structure, coupled with promising biological activity, positions it as a valuable tool in modern pest management strategies. Continued research into its synthesis, application, and environmental impact will undoubtedly contribute to its widespread adoption in agricultural practices worldwide.